Cas no 1198101-56-2 (3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid)

• Product Name: 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid
• CAS No: 1198101-56-2
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5734816
• PubChem ID: 10654948
• Update Time: 2025-05-19

3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid
• 2-Propenoic acid, 3-(2-methoxy-5-pyrimidinyl)-

• Inchi： 1S/C8H8N2O3/c1-13-8-9-4-6(5-10-8)2-3-7(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： BCYFMZHVHYJSTO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CN=C(OC)N=C1

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 382.0±34.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid

Professional Introduction to 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid (CAS No. 1198101-56-2)

3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid, identified by its CAS number 1198101-56-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a prop-2-enoic acid moiety linked to a 2-methoxypyrimidin-5-yl group, provides a unique scaffold that has been explored in the development of novel pharmacological agents.

The chemical structure of 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid consists of a conjugated system comprising a double bond in the propenoic acid segment and a pyrimidine ring substituted with a methoxy group at the 2-position and an acyl group at the 5-position. This arrangement not only contributes to the compound's reactivity but also influences its interactions with biological targets. The presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug design.

In recent years, there has been growing interest in pyrimidine-based compounds due to their role as key intermediates in the synthesis of various biologically active molecules. The 2-methoxypyrimidin-5-yl moiety, in particular, has been extensively studied for its potential as a pharmacophore in antiviral, anticancer, and anti-inflammatory agents. Researchers have leveraged this scaffold to develop inhibitors targeting enzymes such as kinases and polymerases, which are crucial in numerous disease pathways.

One of the most compelling aspects of 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid is its versatility in synthetic chemistry. The propenoic acid segment can undergo various transformations, including esterification, amidation, and alkylation, allowing for the creation of a wide array of derivatives with tailored biological properties. This flexibility has made it a valuable building block in medicinal chemistry efforts aimed at identifying new therapeutic entities.

The compound's potential applications extend beyond its use as an intermediate in drug synthesis. It has been explored as a precursor in the development of agrochemicals and specialty chemicals, where its unique structural features contribute to enhanced efficacy and selectivity. Additionally, the methoxy group on the pyrimidine ring provides a site for further functionalization, enabling chemists to fine-tune the molecule's properties for specific applications.

Recent studies have highlighted the importance of optimizing synthetic routes to improve the yield and purity of 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes, reducing waste and energy consumption. These innovations not only make the compound more accessible but also align with global efforts to promote sustainable chemical manufacturing.

The biological activity of this compound has been investigated in several preclinical models. Initial studies suggest that it exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The precise mechanism of action remains under investigation, but preliminary data indicate that it may interfere with key signaling pathways by binding to target proteins. Further research is needed to fully elucidate its therapeutic potential and safety profile.

The development of novel drug candidates often involves a multidisciplinary approach, combining insights from organic chemistry, pharmacology, and bioinformatics. 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid serves as an excellent example of how structural modifications can lead to significant improvements in drug-like properties. By fine-tuning its chemical structure, researchers can enhance its potency, selectivity, and pharmacokinetic characteristics.

In conclusion, 3-(2-Methoxypyrimidin-5-yl)prop-2-enoic Acid (CAS No. 1198101-56-2) is a versatile and promising compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, contributing to advancements in both academic research and industrial applications.